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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B15553936

Get Quote

The synthesis of Dimethyl pimelate-d4 is predicated on the esterification of a deuterated

precursor, Pimelic acid-d4. This approach is analogous to the common method for preparing

the unlabeled Dimethyl pimelate from pimelic acid and methanol.[3][4][5] The proposed

reaction involves the conversion of the carboxylic acid groups of Pimelic acid-d4 to their

corresponding methyl esters.

The deuteration in the target molecule is located at the α and α' positions relative to the

carbonyl groups of the ester, as indicated by the full name: Dimethyl heptanedioate-2,2,6,6-d4.

The synthesis, therefore, relies on the availability of Pimelic acid-d4 as the starting material.

Physicochemical Properties
A summary of the key physicochemical properties of Dimethyl pimelate-d4 is presented in

Table 1.

Table 1: Physicochemical Properties of Dimethyl pimelate-d4
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Property Value

Molecular Formula C₉H₁₂D₄O₄

Molecular Weight 192.25 g/mol [1]

CAS Number 120811-82-7[1]

Appearance Expected to be a clear, colorless liquid

Boiling Point ~121-122 °C at 11 mmHg (for unlabeled)[5]

Density ~1.041 g/mL at 25 °C (for unlabeled)[5]

| Solubility | Soluble in organic solvents such as ethanol, benzene, and ether; slightly soluble in

water (for unlabeled).[5] |

Experimental Protocol: Synthesis of Dimethyl
pimelate-d4
The following protocol is an adaptation of the established synthesis for unlabeled Dimethyl

pimelate.[3]

3.1. Materials and Reagents

Pimelic acid-d4

Methanol (anhydrous)

p-Toluenesulfonic acid (catalyst)

Sodium carbonate

Diethyl ether (or other suitable extraction solvent)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

3.2. Reaction Procedure
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine Pimelic acid-d4, a significant excess of anhydrous methanol, and a catalytic

amount of p-toluenesulfonic acid.

Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 7 hours, as in

the unlabeled synthesis) to ensure complete esterification.[3] The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or by analyzing aliquots with gas

chromatography-mass spectrometry (GC-MS).

Neutralization: After the reaction is complete, cool the mixture to room temperature.

Neutralize the p-toluenesulfonic acid by adding sodium carbonate until the effervescence

ceases.

Solvent Removal: Remove the excess methanol from the filtrate by rotary evaporation.

Workup: Dissolve the residue in a suitable organic solvent, such as diethyl ether, and wash

with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic solution under reduced

pressure to obtain the crude Dimethyl pimelate-d4. Further purification can be achieved by

vacuum distillation.[3]

3.3. Proposed Experimental Workflow
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Caption: Experimental workflow for the synthesis of Dimethyl pimelate-d4.
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Quantitative Data
Quantitative data for the synthesis of Dimethyl pimelate-d4 is not explicitly available in the

literature. However, based on the high-yielding synthesis of the unlabeled analog, a high yield

can be anticipated.

Table 2: Summary of Quantitative Data (Projected)

Parameter Value Reference

Yield
Expected to be high
(98.08% for unlabeled)

[3]

Purity
≥98% (commercially available

standard)
[1]

| Deuterium Incorporation | To be determined by Mass Spectrometry and NMR | - |

Analytical Characterization
The successful synthesis and deuteration of Dimethyl pimelate-d4 would be confirmed

through various analytical techniques, primarily Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

5.1. Mass Spectrometry

The mass spectrum of Dimethyl pimelate-d4 is expected to show a molecular ion peak at m/z

192.25, corresponding to the mass of the deuterated compound. This is 4 mass units higher

than the unlabeled Dimethyl pimelate (molecular weight 188.22).

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to be similar to that of unlabeled Dimethyl

pimelate, with the key difference being the absence or significant reduction of signals

corresponding to the protons at the α and α' positions (C2 and C6).

¹³C NMR: The carbon NMR spectrum will show characteristic shifts for the carbonyl and

methylene carbons. The signals for the deuterated carbons (C2 and C6) may appear as
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multiplets due to C-D coupling and will have a lower intensity.

²H NMR: The deuterium NMR spectrum should show a signal corresponding to the

deuterium atoms at the α and α' positions.

Table 3: Predicted Analytical Data for Dimethyl pimelate-d4

Technique Expected Results

Mass Spectrometry (EI-MS) Molecular ion (M⁺) peak at m/z 192

¹H NMR Absence of signals for α-protons

¹³C NMR
Signals for deuterated carbons will be

attenuated and may show C-D coupling

| ²H NMR | Signal corresponding to the α-deuterons |

Logical Relationship of the Synthetic Process
The synthesis follows a logical progression from the starting material to the final product, as

illustrated in the diagram below.

Pimelic acid-d4
(Starting Material)

Protonated Carbonyl Intermediate

Protonation

Methanol
(Reagent)

Nucleophilic Attack

p-Toluenesulfonic acid
(Catalyst)

Dimethyl pimelate-d4
(Final Product)

Esterification
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Caption: Logical flow of the Dimethyl pimelate-d4 synthesis.
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Conclusion
The synthesis of Dimethyl pimelate-d4 can be readily achieved through the acid-catalyzed

esterification of Pimelic acid-d4 with methanol. This method is based on a well-established,

high-yielding protocol for the non-deuterated analog. While specific quantitative and analytical

data for the deuterated compound require experimental determination, this guide provides a

robust framework for its preparation and characterization, serving as a valuable resource for

researchers in drug development and related scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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